

Tolinapant's Mechanisms and Translational Evidence

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Tolinapant

CAS No.: 1799328-86-1

Cat. No.: S519589

Get Quote

Tolinapant is a novel, nonpeptidomimetic antagonist of cellular IAP1/2 (cIAP1/2) and X-linked IAP (XIAP). Its single-agent activity in T-cell lymphoma (TCL) is linked to a dual mechanism of action: direct induction of cancer cell death and immunomodulation of the tumor microenvironment [1].

The table below summarizes the key evidence supporting its mechanism:

Aspect	Evidence and Findings
Target Engagement	Dose-dependent degradation of cIAP1 and antagonism of SMAC binding to XIAP confirmed in mouse and human T-cell lymphoma lines [1].
Cell Death Induction	Induces apoptosis; efficacy is enhanced by exogenous TNF- α . Can synergistically induce necroptosis in bladder cancer cells when apoptosis is inhibited [1] [2].
Immunomodulatory Role	Acts as an immunomodulatory molecule, inducing complete tumor regression in syngeneic TCL models only with an intact immune system. Remodels the tumor immune microenvironment by activating innate and adaptive immunity [1].
Clinical Corroboration	Treatment in a clinical trial (NCT02503423) induced changes in gene expression and cytokine profiles in human tumor biopsies, consistent with immune modulation [1].

Aspect	Evidence and Findings
Combination with Cell Therapy	Preclinical data shows it can enhance the anti-tumor activity of cell therapies, including CAR-T cells [3].


Ongoing Clinical Trials with Biomarker Objectives

Current clinical trials are designed to further explore and validate biomarkers for **tolinapant**. The following trials include specific biomarker objectives:

- **CRAIN Trial (Phase 1b in Cervical Cancer):** This study aims to establish the recommended Phase II dose of **Tolinapant** with chemoradiotherapy. Its **tertiary and translational objectives** explicitly include the "evaluation of on-target effects of **tolinapant**" and the identification of tissue and liquid biomarkers that may predict treatment response [4] [5].
- **Phase I/Ib Umbrella Study (NCT04929223 in mCRC):** While this trial for metastatic colorectal cancer investigates other targeted therapies, its overarching **exploratory biomarker objective** is to "identify biomarkers that are predictive of response". The methodology used—validated NGS testing at CAP/CLIA-certified labs and archival tissue analysis for exploratory research—exemplifies standard approaches for biomarker validation in modern oncology trials [6].

Insights for Biomarker Validation Strategy

Although specific gene expression signatures for **tolinapant** are not detailed in the public documents, the available information suggests a pathway for your validation efforts.



[Click to download full resolution via product page](#)

The diagram above illustrates that biomarker discovery for **tolinapant** should extend beyond the direct apoptosis pathway. A comprehensive strategy should include **immune-related gene expression panels, cytokine profiling, and analysis of cell death markers in tumor tissue** [1].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Antagonism of inhibitors of apoptosis proteins reveals a ... [pmc.ncbi.nlm.nih.gov]

2. Novel smac mimetic ASTX660 (Tolinapant) and TNF- α ... [sciencedirect.com]
3. The IAP antagonist tolinapant enhances the anti-tumor ... [sciencedirect.com]
4. Dose escalation of tolinapant (ASTX660) in combination with ... [pmc.ncbi.nlm.nih.gov]
5. a study protocol for a phase 1b TITE-CRM clinical trial (CRAIN ... [bmccancer.biomedcentral.com]
6. Clinical Trial 21336 [moffitt.org]

To cite this document: Smolecule. [Tolinapant's Mechanisms and Translational Evidence]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b519589#tolinapant-biomarker-validation-gene-expression>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com